Cas no 8009-03-8 (Petrolatum)

• Product name: Petrolatum
• CAS No: 8009-03-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 86172

Petrolatum Chemical and Physical Properties

Names and Identifiers

• Petroleum Jelly White
• cosmoline
• creamwhite
• extraamber
• mineraljelly
• paraffinjelly
• pennsolinesoftyellow
• penrecowhite
• Vaseline
• PETROLATUM
• VASELINE WHITE
• Vaseline,yellow
• PETROLATUM, WHITE, PURE
• Vaseline oil(Ⅰ)
• Vaseline®
• Yollew vaseline
• 凡士林生产厂家
• Vaseline,white
• White Vaselin
• 1-Amino-2-vinylcyclopropanecarboxylic acid
• 1-amino-2-ethenylcyclopropane-1-carboxylic acid
• 1-Amino-2-ethenylcyclopropanecarboxylicacid
• (1R,2S)-1-AMINO-2-ETHENYLCYCLOPROPANE-1-CARBOXYLIC ACID
• AMY875
• 1-amino-2-ethenylcyclopropanecarboxylic acid
• 1-Amino-2-Vinyl-1-Cyclopropanecarboxylic Acid
• 1-azaniumyl-2-ethenylcyclopropane-1-carboxylate
• Yellow Vaselin
• White Vaseline
• TISSUE EMBEDDING MEDIUM (PARAPLAST(R) REGULAR)
• WAX PARAFFIN
• WAX WHITE
• WAX
• VASELINE, WHITE
• VASELINE YELLOW
• VASELINUM ALBUM
• Petrolatum

• MDL： MFCD00147839
• Inchi： 1S/C6H9NO2/c1-2-4-3-6(4,7)5(8)9/h2,4H,1,3,7H2,(H,8,9)
• InChI Key： GALLMPFNVWUCGD-UHFFFAOYSA-N
• SMILES： OC(C1(CC1C=C)N)=O

Computed Properties

• Exact Mass: 209.12
• Monoisotopic Mass: 209.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White to yellow transparent semisolid ointment
• Density: 0.84
• Melting Point: 70-80 °C ((ASTM D 127))
• Boiling Point: 322 °C
• Flash Point: 198 °C
• Refractive Index: n20/D 1.45
• PH: pH (25℃) : 4.5～8.0
• Solubility: Practically insoluble in acetone, ethanol, hot or cold ethanol (95%), glycerin, and water; soluble in benzene, carbon disulfide, chloroform, ether, hexane, and most fixed and volatile oils.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 12.36000
• LogP: 3.65900
• Solubility: Insoluble in water

Petrolatum Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 45
• Safety Instruction： 24/25-45-53
• RTECS：SE6780000
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S24
• Risk Phrases：R45

Petrolatum Customs Data

• HS CODE：27121000

Additional information on Petrolatum

Introduction to Petrolatum (CAS No: 8009-03-8)

Petrolatum, also known by its chemical name petroleum jelly, is a semi-solid mixture derived from the distillation of petroleum. With the CAS number 8009-03-8, this compound has been widely utilized in various industries, particularly in cosmetics, pharmaceuticals, and skincare, due to its unique properties such as moisture retention, protection against environmental factors, and its non-comedogenic nature. The composition and applications of Petrolatum have been subjects of extensive research, leading to innovative uses that align with contemporary advancements in chemical and biomedical sciences.

The molecular structure of Petrolatum primarily consists of hydrocarbons, which are carefully selected to ensure a high degree of purity and stability. This composition makes it an excellent occlusive agent, forming a protective barrier on the skin that prevents transepidermal water loss while allowing the skin to breathe. The absence of active ingredients in its pure form means that it can be used as a base for other topical applications, enhancing the efficacy of active pharmaceutical ingredients without causing irritation.

In recent years, research has highlighted the potential of Petrolatum in wound healing and skin repair. Studies have demonstrated that its occlusive properties create an optimal environment for tissue regeneration by maintaining hydration and protecting against microbial contamination. Furthermore, the hypoallergenic nature of Petrolatum makes it suitable for individuals with sensitive skin, reducing the risk of allergic reactions and irritation. These findings have led to its incorporation into advanced wound care products and therapeutic formulations.

The pharmaceutical industry has also explored novel applications of Petrolatum in drug delivery systems. Its ability to maintain stable formulations at room temperature while providing a controlled release mechanism has made it an attractive carrier for transdermal medications. This innovation is particularly valuable for drugs that require sustained release over an extended period, improving patient compliance and therapeutic outcomes. The compatibility of Petrolatum with various active ingredients underscores its versatility in pharmaceutical formulations.

The cosmetic sector continues to leverage the benefits of Petrolatum for its moisturizing and protective properties. In addition to its use in skincare products such as creams and lotions, it has been integrated into haircare formulations to provide conditioning and shine without weighing down the hair. The latest research indicates that modified versions of Petrolatum, enriched with natural extracts or biocompatible additives, can enhance its therapeutic potential while maintaining its safety profile.

The environmental impact of using petroleum-based products has been a topic of discussion. However, advancements in refining technologies have enabled the production of high-purity forms of Petrolatum with minimal environmental footprint. These eco-friendly versions are designed to meet stringent regulatory standards while preserving the beneficial properties that make Petrolatum a preferred choice in multiple industries. Such developments reflect a growing commitment to sustainability without compromising on performance or safety.

The future prospects of Petrolatum are promising, with ongoing research exploring new derivatives and applications. Innovations such as nanotechnology-enhanced petrochemical jellies are being investigated for their potential in targeted drug delivery and enhanced skin penetration. These cutting-edge developments aim to expand the therapeutic capabilities of Petrolatum, making it an even more indispensable compound in modern medicine and cosmetics.

In conclusion, the multifaceted applications and continuous advancements in the use of Petrolatum (CAS No: 8009-03-8) underscore its significance in various sectors. From traditional uses in skincare to innovative applications in pharmaceuticals and cosmetics, this compound remains at the forefront of chemical innovation. As research progresses, we can expect further refinements and novel uses that will continue to solidify its role as a cornerstone material in both industrial and biomedical contexts.